Cas no 68180-27-8 (9H-Purin-6-amine,9-undecyl-)
9H-Purin-6-amine,9-undecyl- structure
Product Name:9H-Purin-6-amine,9-undecyl-
CAS No:68180-27-8
MF:C16H27N5
MW:289.41908288002
CID:523672
PubChem ID:323599
Update Time:2025-04-19
9H-Purin-6-amine,9-undecyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9-undecyl-
- 9-undecylpurin-6-amine
- 6-Amino-9-n-undecylpurin
- 9-undecyl-9H-purin-6-ylamine
- AC1L88YU
- NSC285125
- DTXSID00314533
- 68180-27-8
- NSC-285125
-
- Inchi: 1S/C16H27N5/c1-2-3-4-5-6-7-8-9-10-11-21-13-20-14-15(17)18-12-19-16(14)21/h12-13H,2-11H2,1H3,(H2,17,18,19)
- InChI Key: JQSUCZDGOMPLFP-UHFFFAOYSA-N
- SMILES: N1(C=NC2=C(N)N=CN=C12)CCCCCCCCCCC
Computed Properties
- Exact Mass: 289.22691
- Monoisotopic Mass: 289.22664588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.62
- LogP: 4.52050
9H-Purin-6-amine,9-undecyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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